molecular formula C18H24ClN3O2 B6170012 N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride CAS No. 2418596-21-9

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride

Cat. No. B6170012
CAS RN: 2418596-21-9
M. Wt: 349.9
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Description

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride is a useful research compound. Its molecular formula is C18H24ClN3O2 and its molecular weight is 349.9. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanoic acid, which is then converted to the second intermediate, N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide. This intermediate is then reacted with hydrochloric acid to form the final product, N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride.", "Starting Materials": [ "2-methylpropanoic acid", "3,5-dimethyl-1,2-oxazole", "1,2-dibromoethane", "sodium hydride", "1,2,3,4-tetrahydro-1-naphthylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanoic acid", "a. 3,5-dimethyl-1,2-oxazole is reacted with 2-methylpropanoic acid in the presence of 1,2-dibromoethane and sodium hydride to form the corresponding ester.", "b. The ester is then hydrolyzed to form 2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanoic acid.", "Step 2: Synthesis of N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide", "a. 2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanoic acid is reacted with 1,2,3,4-tetrahydro-1-naphthylamine in the presence of a coupling agent to form the corresponding amide.", "b. The amide is then reduced with sodium borohydride to form N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide.", "Step 3: Formation of N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride", "N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide is reacted with hydrochloric acid to form the final product, N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride." ] }

CAS RN

2418596-21-9

Product Name

N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylpropanamide hydrochloride

Molecular Formula

C18H24ClN3O2

Molecular Weight

349.9

Purity

95

Origin of Product

United States

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